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Compound of Interest

Compound Name: Biotin-PEG3-alcohol

Cat. No.: B3095428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Biotin-PEG3-
alcohol, a commonly used bifunctional linker in research and drug development. The

information is compiled from safety data sheets (SDS) and technical documents to ensure best

practices in a laboratory setting.

Product Identification and Properties
Biotin-PEG3-alcohol is a molecule that incorporates a biotin moiety, a triethylene glycol

(PEG3) spacer, and a terminal primary alcohol. This structure allows for the biotinylation of

various molecules, where the hydrophilic PEG spacer enhances solubility and reduces steric

hindrance.[1][2]
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Property Value Reference

Synonyms
Biotin-PEG3-OH, (+)-Biotin-

PEG3-OH
[3][4][5]

Molecular Formula C16H29N3O5S

Molecular Weight 375.48 g/mol

CAS Number 289714-02-9

Appearance White solid (powder)

Purity >96% (typical)

Solubility Soluble in water

Hazard Identification and Classification
Biotin-PEG3-alcohol is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.

GHS Pictograms:

alt text

alt text

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety data sheets. Key

statements include:
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P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Biotin-PEG3-alcohol and

ensure laboratory safety.

Handling
Ventilation: Use only in areas with appropriate exhaust ventilation.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Wear protective gloves.

Body Protection: Wear impervious clothing.

Respiratory Protection: In case of dust formation, use a suitable respirator.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
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Temperature: Store the solid powder at -20°C.

Container: Keep the container tightly sealed in a cool, well-ventilated area.

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

Solutions: If stock solutions are prepared, it is recommended to store them as aliquots in

tightly sealed vials at -20°C for up to one month. Avoid repeated freeze-thaw cycles.

First Aid Measures
In case of exposure, follow these first aid procedures:

Exposure Route First Aid Measures

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

with fingers. Remove contact lenses if present

and easy to do. Promptly call a physician.

Accidental Release Measures
Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

dust, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or water courses.
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Methods for Cleaning Up:

For spills of the solid, gently sweep up and place in a suitable container for disposal.

For solutions, absorb with a liquid-binding material (e.g., diatomite, universal binders).

Decontaminate the spill surface and any contaminated equipment by scrubbing with

alcohol.

Dispose of all waste in accordance with local, state, and federal regulations.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Direct sunlight and sources of ignition.

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic

fumes, including carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides.

Experimental Protocols: Generalized Workflow for
Biotinylation
While specific protocols will vary depending on the target molecule, the following provides a

generalized workflow for using Biotin-PEG3-alcohol. The primary hydroxyl group can be

activated or modified to react with various functional groups on a target molecule. A common

approach is to first activate the alcohol, for example, by converting it to a more reactive tosylate

or mesylate, which can then react with nucleophiles like amines on a protein.

Generalized Protocol for Activation and Conjugation
Reagent Preparation:
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Allow Biotin-PEG3-alcohol to equilibrate to room temperature for at least one hour before

opening the vial.

Prepare a stock solution of Biotin-PEG3-alcohol in a suitable anhydrous solvent (e.g.,

DMF or DMSO).

Activation of Hydroxyl Group (Example with Tosyl Chloride):

In an anhydrous, inert atmosphere, dissolve Biotin-PEG3-alcohol in a suitable solvent

(e.g., pyridine or dichloromethane).

Cool the reaction mixture in an ice bath.

Add p-toluenesulfonyl chloride (TsCl) in a stoichiometric amount or slight excess.

Allow the reaction to proceed for several hours to overnight, monitoring by a suitable

method (e.g., TLC or LC-MS).

Upon completion, quench the reaction and purify the activated Biotin-PEG3-tosylate.

Conjugation to a Target Molecule (e.g., a Protein):

Dissolve the target molecule in a suitable buffer (e.g., PBS at a slightly alkaline pH to

ensure primary amines are deprotonated).

Add the activated Biotin-PEG3 derivative to the target molecule solution in a specific molar

ratio.

Incubate the reaction mixture at a controlled temperature (e.g., 4°C or room temperature)

for a defined period.

Monitor the conjugation reaction.

Purification:

Remove the excess, unreacted biotinylation reagent using a desalting column, dialysis, or

size-exclusion chromatography.
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Characterization:

Confirm the extent of biotinylation using appropriate analytical techniques, such as a

HABA assay, mass spectrometry, or western blot with a streptavidin conjugate.

Visualizations
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General Workflow for Handling Biotin-PEG3-alcohol
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Caption: A flowchart illustrating the safe handling workflow for Biotin-PEG3-alcohol.
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Conceptual Application: Biotinylation for Pulldown Assays
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Caption: A diagram showing the use of Biotin-PEG3-alcohol in a protein pulldown experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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